Cas no 2694722-44-4 (Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2694722-44-4
• MF: C₁₇H₁₆ClNO₃
• MW: 317.766843795776
• CID: 5614372
• PubChem ID: 165941453
• Update Time: 2025-05-25

Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694722-44-4
• benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-33050366
• Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

• Inchi： 1S/C17H16ClNO3/c18-15-7-6-14-11-19(8-9-21-16(14)10-15)17(20)22-12-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2
• InChI Key： HMAQTUOGPAIZMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCCN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 317.0818711g/mol
• Monoisotopic Mass: 317.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate: A Comprehensive Overview

Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, also known by its CAS number 2694722-44-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a benzoxazepine ring system with a chloro substituent at the 8th position and a benzyloxycarbonyl group attached at the 4th position. These structural features contribute to its unique chemical and biological properties.

The benzoxazepine core of this compound is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. The oxazepine ring contains one oxygen atom and one nitrogen atom in its seven-membered framework. The substitution pattern of this compound plays a crucial role in determining its pharmacological activity. The chloro group at the 8th position introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the benzyloxycarbonyl group at the 4th position serves as a protecting group for the carboxylic acid moiety during synthesis and may also contribute to the compound's bioavailability.

Recent studies have highlighted the potential of benzoxazepines as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that certain benzoxazepines exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. The specific substitution pattern of Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate may enhance its ability to modulate these targets effectively.

In terms of synthesis, this compound can be prepared through a variety of methods that involve cyclization reactions or coupling strategies. One common approach involves the condensation of an appropriate amino alcohol with a carboxylic acid derivative under specific reaction conditions. The use of protecting groups during synthesis is essential to ensure regioselectivity and control over the final product's structure.

The pharmacokinetic properties of Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate have been studied in preclinical models. These studies suggest that the compound has favorable absorption characteristics and moderate stability in biological systems. However, further research is required to fully understand its pharmacokinetic profile and optimize its delivery for therapeutic applications.

From a therapeutic standpoint, this compound has shown promise in several areas. Its ability to inhibit key enzymes involved in inflammation and oxidative stress makes it a potential candidate for anti-inflammatory and neuroprotective therapies. Additionally, its activity against certain viral enzymes suggests that it may have antiviral properties as well.

In conclusion, Benzyl 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate represents an intriguing molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its structure-function relationships and mechanisms of action. As our understanding of this compound deepens, CAS no 2694722-44-based compounds like this one may pave the way for innovative treatments in various disease areas.